Cas no 3555-11-1 (Benzene,1,2,3,4,5-pentabromo-6-(2-propen-1-yloxy)-)

• Product Name: Benzene,1,2,3,4,5-pentabromo-6-(2-propen-1-yloxy)-
• CAS No: 3555-11-1
• MF: C₉H₅Br₅O
• MW: 528.655399084091
• CID: 309552
• PubChem ID: 19084
• Update Time: 2025-04-19

Benzene,1,2,3,4,5-pentabromo-6-(2-propen-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3,4,5-pentabromo-6-(2-propen-1-yloxy)-
• 1-Pentabromophenoxy-2-propene
• 2.3.4.5.6-Pentabrom-1-allyloxy-benzol
• 3-(Pentabrom-phenoxy)-propen-(1)
• Allyloxypentabromobenzene
• allyl-pentabromophenyl ether
• Allylpentabromophenylether
• Allyl-pentabromphenyl-aether
• Benzene, pentabromo(2-propenyloxy)-
• EINECS 222-610-8
• ETHER, ALLYL PENTABROMOPHENYL
• Flammex 5AE
• Pentabromo(2-propenyloxy)benzene
• Pentabromophenylallylether
• 3-06-00-00768 (Beilstein Handbook Reference)
• DTXSID5063071
• 1,2,3,4,5-pentabromo-6-prop-2-enoxybenzene
• 381IAR73BG
• Pentabromophenol allyl ether
• (ALLYLOXY)PENTABROMOBENZENE
• Benzene, 1,2,3,4,5-pentabromo-6-(2-propen-1-yloxy)-
• pentabromophenyl allyl ether
• 3555-11-1
• AKOS024429944
• NS00007667
• BRN 3338650
• SCHEMBL285173
• Allyl pentabromophenyl ether
• UNII-381IAR73BG
• Q27256723

• Inchi： 1S/C9H5Br5O/c1-2-3-15-9-7(13)5(11)4(10)6(12)8(9)14/h2H,1,3H2
• InChI Key： VCNJVIWFSMCZPE-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1OCC=C)Br)Br)Br)Br

Computed Properties

• Exact Mass: 523.62555
• Monoisotopic Mass: 523.625728
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 6

Experimental Properties

• Density: 2.5128 (rough estimate)
• Boiling Point: 420.4°Cat760mmHg
• Flash Point: 173.9°C
• Refractive Index: 1.5000 (estimate)
• PSA: 9.23
• LogP: 6.06390